Cas no 62266-64-2 (3-Cyclohexene-1-carboxylic acid, 6-methyl-, docosyl ester)

3-Cyclohexene-1-carboxylic acid, 6-methyl-, docosyl ester structure
62266-64-2 structure
Product Name:3-Cyclohexene-1-carboxylic acid, 6-methyl-, docosyl ester
CAS No:62266-64-2
MF:C30H56O2
MW:448.764450073242
CID:451802
PubChem ID:71388123
Update Time:2025-04-19

3-Cyclohexene-1-carboxylic acid, 6-methyl-, docosyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclohexene-1-carboxylic acid, 6-methyl-, docosyl ester
    • docosyl 6-methylcyclohex-3-ene-1-carboxylate
    • DTXSID30810199
    • 62266-64-2
    • Inchi: 1S/C30H56O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-24-27-32-30(31)29-26-23-22-25-28(29)2/h22-23,28-29H,3-21,24-27H2,1-2H3
    • InChI Key: WWKRXPSGLKIRQW-UHFFFAOYSA-N
    • SMILES: O(CCCCCCCCCCCCCCCCCCCCCC)C(C1CC=CCC1C)=O

Computed Properties

  • Exact Mass: 448.42828
  • Monoisotopic Mass: 448.42803102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 23
  • Complexity: 442
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 13
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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